molecular formula C11H12N2O3S B8603348 N-(4,5-dihydro-1,3-thiazol-2-yl)-2-hydroxy-4-methoxybenzamide

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-hydroxy-4-methoxybenzamide

Cat. No.: B8603348
M. Wt: 252.29 g/mol
InChI Key: STBXFJFUBPABJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-hydroxy-4-methoxybenzamide is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O3S

Molecular Weight

252.29 g/mol

IUPAC Name

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-hydroxy-4-methoxybenzamide

InChI

InChI=1S/C11H12N2O3S/c1-16-7-2-3-8(9(14)6-7)10(15)13-11-12-4-5-17-11/h2-3,6,14H,4-5H2,1H3,(H,12,13,15)

InChI Key

STBXFJFUBPABJI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)NC2=NCCS2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 8.87 g of the thus produced 2-(4-methoxy-2-methoxymethoxybenzoylamino)thiazoline was added 200 ml of aqueous hydrochloric acid-methanol, and the mixture was heated under reflux for 15 minutes. The solvent was distilled off in evacuated atomosphere, and to the residue was added saturated aqueous solution of sodium bicarbonate. The mixture was extracted with chloroform, and the extract was dried over anhydrous sodium sulfate. The solvent was distilled off in evacuated atomosphere and the residue was recrystallized from benzene to produce 6.39 g of 2-(2-hydroxy-4-methoxybenzoylamino)thiazoline.
Name
2-(4-methoxy-2-methoxymethoxybenzoylamino)thiazoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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